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Compound of Interest

Compound Name: Oenin

cat. No.: B1199431

This document provides essential safety and logistical information for the proper handling and
disposal of Oenin in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
waste management.

Oenin Identification and Properties

Oenin is a natural anthocyanin, the 3-glucoside of malvidin, commonly found in the skin of
purple grapes and other plants.[1][2] According to safety data sheets, Oenin chloride is not
classified as a hazardous substance or mixture under the OSHA Hazard Communication
Standard.[3] However, its toxicological properties have not been thoroughly investigated, and
standard laboratory precautions should always be observed.[3]
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Property Data Reference

3-(B-D-glucopyranosyloxy)-5,7-

dihydroxy-2-(4-hydroxy-3,5-
Chemical Name ) Y y-2-(4-hy Y [1]

dimethoxyphenyl)-1-

benzopyrylium, monochloride

Malvidin-3-O-glucoside, Enin

Synonyms Chioride [1][2]
CAS Number 7228-78-6 [3]
Molecular Formula C23H25ClO12 [2]
Molecular Weight 528.9 g/mol [1]
Appearance Red-black powder [2]

DMF: 20 mg/ml, DMSO: 20
Solubility mg/ml, Ethanol: 2 mg/ml, PBS [1]
(pH 7.2): 0.5 mg/ml

Immediate Safety and Handling Protocols

Before handling or disposing of Oenin, ensure all safety precautions are understood and
implemented.

Personal Protective Equipment (PPE):

o Gloves: Wear impervious chemical-resistant gloves.[3]

o Eye Protection: Use safety glasses or goggles.[4]

o Lab Coat: A standard lab coat is required to protect clothing.[4]

o Respiratory Protection: If handling the powder and dust formation is possible, use a dust
mask or work in a fume hood to avoid inhalation.[3]

Handling:
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e Use in a well-ventilated area.[4]

¢ Avoid the formation of dust and aerosols.[4]

e Do not eat, drink, or smoke when using this product.[4]

Spill Procedures:

Evacuate personnel from the immediate spill area.[3][4]
e Ensure adequate ventilation.[4]
e Prevent the substance from entering drains.[3]

o For solid spills: Carefully sweep or scoop up the material to avoid creating dust. Place into a
sealed, labeled container for disposal.

» For liquid spills: Absorb the spill with an inert material (e.g., sand, vermiculite).[4] Collect the
contaminated absorbent material into a sealed, labeled container for disposal.

o Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Workflow

The proper disposal route for Oenin depends on its form (solid or solution) and institutional and
local regulations. Always consult your institution's Environmental Health & Safety (EHS)
department for specific guidance.

Step 1: Hazard Assessment
e Confirm that the waste is Oenin.

» Review the Safety Data Sheet (SDS), noting that it is not classified as a hazardous chemical.

[3]

Step 2: Identify the Waste Form
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» Solid Waste: Includes expired Oenin powder, contaminated weigh paper, pipette tips, and
contaminated PPE.

e Liquid Waste: Includes solutions of Oenin dissolved in organic solvents or aqueous buffers.
Step 3: Segregate and Dispose Based on Form
e Route A: Solid Oenin Waste

o Collect all solid Oenin waste and grossly contaminated items in a durable, sealable plastic
bag or container.

o Label the container clearly as "Oenin Waste (Non-hazardous)" and include the date.

o Dispose of the container in the designated non-hazardous solid laboratory waste stream,
as directed by your EHS department. Do not mix with regular trash unless explicitly
permitted.[5]

e Route B: Oenin in Organic Solvents (e.g., DMSO, Ethanol)

[e]

Even though Oenin is non-hazardous, the organic solvent is likely flammable or
hazardous.[6]

[e]

Collect the solution in a designated, properly labeled hazardous waste container for
flammable liquids or organic solvents.[7]

[e]

The container must be kept closed and stored in a designated satellite accumulation area.

[6]7]

[e]

Arrange for pickup by your institution's hazardous waste management service.
e Route C: Oenin in Aqueous Solutions (e.g., buffers, water)

o Consult EHS: Check your institution's policy on drain disposal. Many institutions prohibit
the disposal of dyes or pigmented solutions down the sanitary sewer to avoid
environmental issues and interference with wastewater treatment.[6]

o If Drain Disposal is Prohibited (Most Common):
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» Collect the aqueous solution in a sealed, leak-proof container.

» Label the container clearly as "Aqueous Oenin Waste (Non-hazardous)" and include the
major components.

» Arrange for disposal through your institution's chemical waste program.

o If Drain Disposal is Permitted:

» Ensure the solution's pH is between 5.0 and 12.5.[6] Adjust with a suitable acid or base
if necessary.

» Dispose of small quantities by flushing down the drain with copious amounts of running
water (at least a 20-fold excess) to ensure dilution.[8]

The logical workflow for making these disposal decisions is visualized below.
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Start: Oenin Waste Disposal

Step 1: Assess Waste Form

Solid Waste Liquid Waste
(Powder, Contaminated ltems) (Solution)

/

Route A: Collect in sealed,
labeled container for
non-hazardous solid waste.

. Organic Solvent Aqueous Solution
) DTy (DMSO, Ethanol, etc.) (Water, Buffers)

Route B: Collect in
hazardous solvent waste
container for EHS pickup.

Step 3: Consult Institutional
EHS Policy on Drain Disposal

End Disposal Drain Disposal Prohibited Drain Disposal Permitted

/ '

Route C1: Collect in sealed, Route C2: Neutralize pH (if needed)

labeled container for and flush down drain with
EHS pickup. copious amounts of water.
End Disposal End Disposal

Click to download full resolution via product page

Caption: Oenin Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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